4-(3-Ethoxyphenyl)-2-methylphenol

• IUPAC Name: 4-(3-ethoxyphenyl)-2-methylphenol
• InChI: InChI=1S/C15H16O2/c1-3-17-14-6-4-5-12(10-14)13-7-8-15(16)11(2)9-13/h4-10,16H,3H2,1-2H3
• InChI Key: CDNNPPFEMOBDJT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=CC(=C(C=C2)O)C
• Molecular Formula: C15H16O2
• DSSTOX Substance ID: DTXSID90683826
• Molecular Weight: 228.29 g/mol
• CAS No.: 1261962-54-2

Description

4-(3-Ethoxyphenyl)-2-methylphenol is a phenolic compound featuring a methyl group at the ortho-position and a 3-ethoxyphenyl substituent at the para-position of the phenol ring. Structural confirmation typically employs techniques like NMR, IR spectroscopy, and high-resolution mass spectrometry (HRMS) .

This compound’s structural motif—a phenolic core with alkoxy and alkyl substituents—is associated with diverse biological and physicochemical properties. For instance, derivatives with ethoxy groups exhibit moderate lipophilicity (logP ~3–4), which influences their solubility and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Ethoxyphenyl)-2-methylphenol can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically involves the use of a palladium catalyst and boron reagents . Another method involves the oxidation of anisole or phenetole with an unsubstituted alkanoic acid, such as acetic acid .

Industrial Production Methods

Industrial production of 4-(3-Ethoxyphenyl)-2-methylphenol may involve large-scale oxidation processes using specific catalysts and controlled reaction conditions to ensure high yield and purity. The choice of reagents and reaction conditions can significantly impact the efficiency and cost-effectiveness of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(3-Ethoxyphenyl)-2-methylphenol can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like peracetic acid, reducing agents like sodium borohydride, and various catalysts for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of quinones, while reduction can yield alcohols or alkanes.

Scientific Research Applications

4-(3-Ethoxyphenyl)-2-methylphenol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Medicine: It is being investigated for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.

Industry: It is used in the production of polymers, resins, and other materials .

Mechanism of Action

The mechanism of action of 4-(3-Ethoxyphenyl)-2-methylphenol involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor of certain enzymes or as a modulator of receptor activity. The exact mechanism can vary depending on the specific application and context .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents	Key Properties/Applications	References
4-(3-Ethoxyphenyl)-2-methylphenol	3-Ethoxy, 2-methyl	Moderate lipophilicity; potential bioactivity (inferred)	—
2-Methylphenol (o-Cresol)	2-Methyl	Bactericidal, phytotoxic; detected in environmental samples
4-Methylphenol (p-Cresol)	4-Methyl	Industrial intermediate; environmental pollutant
3,4-Dichloro-2-methylphenol	3,4-Dichloro, 2-methyl	High persistence; toxic to aquatic life
4-(1-Adamantyl)-2-methylphenol	1-Adamantyl, 2-methyl	Enhanced steric bulk; pharmaceutical interest
4-(Heptafluoropropan-2-yl)-2-methylphenol	Heptafluoropropyl, 2-methyl	Extreme hydrophobicity; specialty chemical applications

Alkyl vs. Alkoxy Substituents

• Ethoxy vs. Methyl Groups: Ethoxy substituents (e.g., in 4-(3-Ethoxyphenyl)-2-methylphenol) increase steric hindrance and electron-donating effects compared to methyl groups. This enhances solubility in polar solvents relative to purely alkyl-substituted phenols like 2-methylphenol (logP ~1.9) .
• Chain Length: In analogues like PBP-C2 (4-(4-ethoxy-3-methylphenyl)heptan-4-yl-2-methylphenol), longer alkyl chains (e.g., C4, C12) reduce aqueous solubility but improve membrane permeability, critical for bioactive molecules .

Halogenated Derivatives

• Chlorinated Phenols: 3,4-Dichloro-2-methylphenol exhibits higher environmental persistence and toxicity (LC50 <1 mg/L in fish) due to chlorine’s electronegativity and resistance to degradation .
• Fluorinated Derivatives: The heptafluoropropan-2-yl group in 4-(Heptafluoropropan-2-yl)-2-methylphenol confers exceptional chemical stability and hydrophobicity (logP >5), making it suitable for high-performance materials but environmentally concerning .